Cas no 75806-95-0 (Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI))

• Product Name: Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI)
• CAS No: 75806-95-0
• MF: C₁₈H₂₂B₂N₂O₆
• MW: 383.999084949493
• CID: 569784
• PubChem ID: 195865
• Update Time: 2025-04-19

Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI)
• [3-[[6-(3-boronoanilino)-6-oxohexanoyl]amino]phenyl]boronic acid
• N,N'-bis(3-(dihydroxylborylbenzene))adipamide
• DTXSID60226724
• Boronic acid, ((1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene))bis-
• 75806-95-0
• Bis-dhbba

• Inchi： 1S/C18H22B2N2O6/c23-17(21-15-7-3-5-13(11-15)19(25)26)9-1-2-10-18(24)22-16-8-4-6-14(12-16)20(27)28/h3-8,11-12,25-28H,1-2,9-10H2,(H,21,23)(H,22,24)
• InChI Key： HOSIJHYQGUYJSE-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(NC1C=CC=C(B(O)O)C=1)=O)NC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 384.166
• Monoisotopic Mass: 384.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.32
• Refractive Index: 1.605
• PSA: 146.10000
• LogP: 0.48280